4-(1-(2-chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine
Overview
Description
4-(1-(2-Chloroethyl)-4-iodo-5-methyl-1H-pyrazol-3-yl)pyridine, commonly referred to as 4-CEIP, is an organic compound with a diverse range of applications in the fields of chemistry, biochemistry, and pharmacology. 4-CEIP is a pyrazolopyridine derivative, which is a type of heterocyclic aromatic compound. Due to its unique structure, 4-CEIP has attracted considerable attention from researchers in recent years due to its potential applications in medicinal chemistry.
Scientific Research Applications
Synthetic Methodologies and Key Intermediates
A significant application of related pyrazolyl pyridine compounds involves their role as key intermediates in the synthesis of pharmaceuticals. For instance, Fussell et al. (2012) detailed a three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, crucial for Crizotinib production, highlighting the compound's importance in drug development processes. The synthesis involves nucleophilic aromatic substitution, hydrogenation, and iodination steps, optimized for scale-up to multi-kilogram quantities, demonstrating the compound's pivotal role in creating effective pharmaceuticals (Fussell, Luan, Peach, & Scotney, 2012).
Photoinduced Tautomerization
Vetokhina et al. (2012) explored the photoinduced tautomerization in 2-(1H-pyrazol-5-yl)pyridines and their derivatives, uncovering three types of photoreactions. This study provides insight into the unique photochemical behaviors of pyrazolyl pyridine compounds, offering potential applications in developing photo-responsive materials and understanding molecular photophysics (Vetokhina, Dobek, Kijak, Kamińska, Muller, Thiel, Waluk, & Herbich, 2012).
Crystal Structure and Computational Studies
Shen et al. (2012) synthesized and characterized new pyrazole derivatives, providing insights into their molecular structure through X-ray diffraction and DFT calculations. The study highlights the structural analysis and theoretical calculations, contributing to the understanding of the electronic properties and stability of such compounds, which is essential for designing new materials and pharmaceuticals (Shen, Huang, Diao, & Lei, 2012).
Antimicrobial and Antiproliferative Activities
Research by Prakash et al. (2011) on the synthesis of 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines demonstrated their potent antimicrobial activities. This showcases the potential of pyrazolyl pyridine derivatives in contributing to the development of new antimicrobial agents, addressing the need for novel treatments against resistant microbial strains (Prakash, Hussain, Aneja, Sharma, & Aneja, 2011).
properties
IUPAC Name |
4-[1-(2-chloroethyl)-4-iodo-5-methylpyrazol-3-yl]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClIN3/c1-8-10(13)11(15-16(8)7-4-12)9-2-5-14-6-3-9/h2-3,5-6H,4,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZCMETYSBWGHBP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CCCl)C2=CC=NC=C2)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClIN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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